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Compound of Interest

Compound Name: AR-C67085

Cat. No.: B605564

For researchers and drug development professionals, the proper disposal of chemical
compounds is a critical component of laboratory safety and regulatory compliance. This guide
provides essential information and a step-by-step procedure for the safe disposal of AR-
C67085, a potent P2Y receptor antagonist. While AR-C67085 is shipped as a non-hazardous
chemical for research purposes, adherence to proper disposal protocols is paramount to
ensure a safe laboratory environment.[1]

Key Compound Information

A summary of important data for AR-C67085 is presented below, offering a quick reference for
handling and storage.
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Property Value

Chemical Name AR-C67085

Synonyms PSB 0413, FPL 67085
CAS Number 164992-25-0

Molecular Formula C14H22CI2N5012P3S
Molecular Weight 648.23 g/mol

Primary Function P2Y Receptor Antagonist
Storage (Short-term) 0 - 4 °C (days to weeks)
Storage (Long-term) -20 °C (months to years)

Experimental Protocols: Disposal Procedure

The following procedure outlines the recommended steps for the disposal of AR-C67085. This
protocol is based on general best practices for chemical waste management in a laboratory
setting. Always consult your institution's specific safety guidelines and local regulations before
proceeding.

Step 1: Personal Protective Equipment (PPE) Before handling AR-C67085 for disposal, ensure
you are wearing appropriate PPE:

o Standard laboratory coat

o Safety glasses or goggles

o Chemical-resistant gloves (e.g., nitrile)
Step 2: Waste Identification and Segregation

o Unused/Expired Compound: The pure, unused, or expired solid compound should be treated
as chemical waste.

o Contaminated Materials: Any materials that have come into contact with AR-C67085, such
as pipette tips, tubes, and gloves, should be considered contaminated and disposed of
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accordingly.

e Solutions: Solutions containing AR-C67085 should be collected in a designated, sealed, and
clearly labeled waste container. Do not mix with other incompatible waste streams.

Step 3: Waste Collection and Labeling

e Collect all solid waste (unused compound and contaminated materials) in a designated,
sealable, and puncture-resistant container.

o Collect all liquid waste in a sealed, leak-proof container that is compatible with the solvent
used.

o Label the waste container clearly with "Hazardous Waste," the full chemical name "AR-
C67085," and the approximate quantity.

Step 4: Storage of Waste

o Store the sealed and labeled waste container in a designated secondary containment area,
away from incompatible materials.

e The storage area should be cool, dry, and well-ventilated.
Step 5: Final Disposal

» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the chemical waste.

» Follow their specific procedures for waste handover. Do not attempt to dispose of chemical
waste down the drain or in regular trash.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of AR-
C67085.
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AR-C67085 Disposal Workflow

Start: Have AR-C67085 Waste?
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Solid Waste Liquid Waste
(Unused compound, contaminated labware) (Solutions containing AR-C67085)

Collect in Labeled, Sealed Collect in Labeled, Sealed
Solid Waste Container Liquid Waste Container

Store in Designated

Secondary Containment Area

Contact EHS for Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Logical steps for the safe disposal of AR-C67085 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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